Cas no 150571-06-5 (2-amino-4-cyano-4-methylbutanoic acid)
2-amino-4-cyano-4-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Norvaline, 4-cyano-(9CI)
- TAN 1434
- 2-amino-4-cyano-4-methylbutanoic acid
- 2-Amino-4-cyano-4-methylbutanoicacid
- DTXSID101315677
- SCHEMBL8961058
- 150571-06-5
- Norvaline, 4-cyano-
- EN300-1298536
-
- Inchi: 1S/C6H10N2O2/c1-4(3-7)2-5(8)6(9)10/h4-5H,2,8H2,1H3,(H,9,10)
- InChI Key: SEZZPFFVJITYEI-UHFFFAOYSA-N
- SMILES: OC(C(CC(C#N)C)N)=O
Computed Properties
- Exact Mass: 142.074227566g/mol
- Monoisotopic Mass: 142.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 87.1Ų
2-amino-4-cyano-4-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298536-0.05g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-0.1g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-0.25g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-0.5g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-1.0g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-2.5g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-5.0g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-10.0g |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1298536-50mg |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 50mg |
$348.0 | 2023-09-30 | ||
| Enamine | EN300-1298536-100mg |
2-amino-4-cyano-4-methylbutanoic acid |
150571-06-5 | 100mg |
$364.0 | 2023-09-30 |
2-amino-4-cyano-4-methylbutanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on 2-amino-4-cyano-4-methylbutanoic acid
Introduction to 2-amino-4-cyano-4-methylbutanoic acid (CAS No. 150571-06-5)
2-amino-4-cyano-4-methylbutanoic acid, with the chemical formula C6H10N2O2, is a versatile compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This amino acid derivative exhibits unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, featuring both amino and cyano functional groups, contributes to its reactivity and potential applications in drug development and enzyme inhibition studies.
The synthesis of 2-amino-4-cyano-4-methylbutanoic acid typically involves multi-step organic reactions, often starting from readily available precursors such as methyl acetoacetate or 4-methylpentanediol. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, have been optimized to enhance yield and purity. Recent advancements in green chemistry have also focused on developing more sustainable routes for its production, minimizing waste and reducing environmental impact.
In the realm of pharmaceutical research, 2-amino-4-cyano-4-methylbutanoic acid has been explored as a building block for peptidomimetics and protease inhibitors. Its structural motif is reminiscent of natural amino acids but with modifications that can fine-tune binding interactions with biological targets. For instance, studies have demonstrated its potential in developing inhibitors for matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological conditions such as cancer metastasis and inflammation.
One of the most compelling aspects of 2-amino-4-cyano-4-methylbutanoic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its chemical scaffold to design molecules with enhanced pharmacological properties. A notable example is its incorporation into small-molecule inhibitors targeting bacterial biofilm formation. Biofilms are a major challenge in antibiotic therapy due to their resistance mechanisms, and compounds derived from 2-amino-4-cyano-4-methylbutanoic acid have shown promise in disrupting these structures by interfering with key bacterial communication pathways.
The compound's cyano group also makes it a candidate for further derivatization, enabling the creation of diverse analogs with tailored biological activities. For example, alkylation or esterification of the carboxylate functionality can yield derivatives suitable for oral administration or improved solubility. Additionally, the amino group provides a site for conjugation with other pharmacophores, enhancing binding affinity or modulating metabolic stability.
Recent computational studies have further highlighted the potential of 2-amino-4-cyano-4-methylbutanoic acid in drug discovery. Molecular docking simulations have identified its binding pockets in target proteins with high specificity, suggesting its utility as a lead compound for structure-based drug design. These simulations, combined with experimental validation, have paved the way for rapid screening of analogs with improved pharmacokinetic profiles.
The biochemical significance of 2-amino-4-cyano-4-methylbutanoic acid extends beyond its role as a synthetic intermediate. It has been investigated for its potential effects on metabolic pathways, particularly in relation to amino acid biosynthesis and neurotransmitter production. Preliminary findings suggest that it may modulate enzyme activity involved in glutamate metabolism, which could have implications for neurological disorders such as epilepsy and neurodegenerative diseases.
In conclusion, 2-amino-4-cyano-4-methylbutanoic acid (CAS No. 150571-06-5) represents a fascinating compound with broad applications in pharmaceutical research and biotechnology. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly significant role in addressing complex biological challenges.
150571-06-5 (2-amino-4-cyano-4-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)